Cas no 2228311-45-1 (3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one)
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one
- EN300-1761213
- 2228311-45-1
-
- Inchi: 1S/C10H14N2O2/c1-7-5-8(9(13)3-4-11)6-10(12-7)14-2/h5-6H,3-4,11H2,1-2H3
- InChI Key: YVLKRWPUYQJUKV-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(C)=N1)C(CCN)=O
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 65.2Ų
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761213-0.05g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-0.1g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-0.25g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-0.5g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-1.0g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1761213-2.5g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-5.0g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1761213-10.0g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1761213-1g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1761213-5g |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one |
2228311-45-1 | 5g |
$4475.0 | 2023-09-20 |
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one
Professional Introduction to 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one (CAS No. 2228311-45-1)
3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228311-45-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine ring, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.
The presence of both amino and carbonyl functional groups in the molecule makes it a versatile intermediate in organic synthesis. Specifically, the 3-amino group and the propan-1-one moiety contribute to its reactivity, allowing for further functionalization and derivatization. These features are particularly valuable in medicinal chemistry, where structural modifications can lead to improved drug efficacy and reduced side effects.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The compound 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one is no exception. Studies have indicated that pyridine-based compounds often exhibit desirable biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this molecule, particularly the 2-methoxy and 6-methyl groups on the pyridine ring, may play a crucial role in modulating its biological effects.
The synthesis of 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one involves multi-step organic reactions, typically starting from readily available precursors. The key steps include condensation reactions to form the pyridine ring and subsequent functional group transformations to introduce the amino and carbonyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.
The pharmacological evaluation of 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one has been a focus of several recent research endeavors. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of kinases, which are critical targets in cancer therapy. Additionally, its interaction with other biological targets has been explored, revealing possible applications in treating neurological disorders.
The structural diversity offered by 3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one makes it an attractive scaffold for drug discovery. By modifying specific substituents or introducing new functional groups, researchers can fine-tune its pharmacological profile. This flexibility is particularly important in addressing complex diseases that require tailored therapeutic approaches.
In conclusion, 3-amino-1-(2-methoxy-6-methylpyridin-4-y l)propan -1-one (CAS No. 2228311 -45 -1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. Continued research into this compound is likely to yield significant insights into its potential applications and mechanisms of action.
2228311-45-1 (3-amino-1-(2-methoxy-6-methylpyridin-4-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)